Cas no 2228634-43-1 (3-(3-bromo-5-fluorophenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(3-bromo-5-fluorophenyl)methyl-3-methoxyazetidine
• CAS No: 2228634-43-1
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 5963636
• PubChem ID: 165711821
• Update Time: 2025-08-05

3-(3-bromo-5-fluorophenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-fluorophenyl)methyl-3-methoxyazetidine
• EN300-1925331
• 3-[(3-bromo-5-fluorophenyl)methyl]-3-methoxyazetidine
• 2228634-43-1

• Inchi： 1S/C11H13BrFNO/c1-15-11(6-14-7-11)5-8-2-9(12)4-10(13)3-8/h2-4,14H,5-7H2,1H3
• InChI Key： QZTLNBQCXNJEKA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC1(CNC1)OC)F

Computed Properties

• Exact Mass: 273.01645g/mol
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-bromo-5-fluorophenyl)methyl-3-methoxyazetidine

Introduction to 3-(3-bromo-5-fluorophenyl)methyl-3-methoxyazetidine (CAS No: 2228634-43-1)

3-(3-bromo-5-fluorophenyl)methyl-3-methoxyazetidine (CAS No: 2228634-43-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural motifs, presents a promising scaffold for the development of novel therapeutic agents. The presence of both bromo and fluoro substituents on the aromatic ring, coupled with the methoxyazetidine core, endows it with distinct chemical and biological properties that make it an attractive candidate for further exploration.

The bromo and fluoro groups are strategically positioned to modulate the electronic and steric environment of the molecule. These substituents are well-known in medicinal chemistry for their ability to influence metabolic stability, binding affinity, and overall pharmacokinetic profiles. The fluoro atom, in particular, is renowned for its ability to enhance binding interactions with biological targets due to its partial positive charge and small size. This feature has been extensively leveraged in the design of small-molecule inhibitors and agonists.

The methoxyazetidine core of 3-(3-bromo-5-fluorophenyl)methyl-3-methoxyazetidine adds another layer of complexity to its chemical behavior. Azetidine derivatives are known for their versatility in drug design, often serving as privileged scaffolds in the development of bioactive molecules. The methoxy group further enhances the molecule's potential by providing a site for hydrogen bonding interactions, which can be crucial for optimizing receptor binding.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds for therapeutic applications. The azetidine scaffold, in particular, has been explored extensively due to its ability to mimic natural nucleoside structures and its potential to interact with various biological targets. The incorporation of fluorine and bromine into this scaffold has opened up new avenues for designing molecules with improved pharmacological properties.

One of the most compelling aspects of 3-(3-bromo-5-fluorophenyl)methyl-3-methoxyazetidine is its potential as a building block for more complex drug candidates. Its structural features allow for easy modifications at multiple positions, enabling chemists to fine-tune its properties according to specific biological targets. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where small changes can significantly alter a molecule's efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The fluoro substituent in 3-(3-bromo-5-fluorophenyl)methyl-3-methoxyazetidine contributes to its lipophilicity and metabolic stability, two critical factors that determine a drug's bioavailability and duration of action. Moreover, fluorine atoms can enhance binding affinity by participating in favorable van der Waals interactions with biological targets.

The bromo atom in this compound also plays a significant role in its chemical behavior. Bromine is known to increase metabolic stability by preventing unwanted side reactions that could lead to degradation or transformation into less active species. Additionally, brominated compounds often exhibit enhanced binding affinity due to their ability to form strong hydrophobic interactions with biological targets.

The combination of these structural features makes 3-(3-bromo-5-fluorophenyl)methyl-3-methoxyazetidine a promising candidate for further investigation in medicinal chemistry. Its unique properties have already attracted the attention of researchers who are exploring its potential applications in various therapeutic areas. For instance, it has shown promise as a precursor for developing inhibitors targeting enzymes involved in inflammatory pathways.

In conclusion, 3-(3-bromo-5-fluorophenyl)methyl-3-methoxyazetidine represents an exciting opportunity for innovation in drug discovery. Its well-designed structure offers a balance between chemical diversity and functional utility, making it an ideal candidate for further exploration by pharmaceutical chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.